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Compound of Interest

2-hydroxy(1,3-13C2)propane-
Compound Name:
1,2,3-tricarboxylic acid

Cat. No.: B053231

Technical Support Center: 1,3-**C2z Citric Acid

This guide provides researchers, scientists, and drug development professionals with essential
information regarding the stability and storage of 1,3-13C: citric acid. Adherence to these
guidelines is critical for ensuring the isotopic and chemical integrity of the compound for
accurate experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 1,3-13C: citric acid?

For optimal stability, solid 1,3-13C: citric acid should be stored in a tightly closed container in a
cool, dry, and well-ventilated area.[1][2][3][4] It is crucial to protect the compound from light and
moisture.[5][6][7] Stability tests have shown that citric acid is chemically stable for at least three
to five years when stored under these proper conditions.[2][8]

Q2: How should I store solutions of 1,3-13C: citric acid?

Aqueous solutions of citric acid should be prepared using aseptic techniques to prevent
microbial contamination. For short-term use, solutions can be kept at room temperature. For
longer-term storage, it is recommended to store the solution in a sterile, tightly sealed container
at 4°C.[9] One study demonstrated that a pH 1 citric acid solution remained stable for up to five
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months, showing no degradation from exposure to light or air.[10] Another study confirmed that
solutions stored at 4°C are stable for at least 28 days.[9]

Q3: What is the expected shelf-life of 1,3-13C: citric acid?

When stored in its original unopened packaging under recommended conditions, solid citric
acid has a shelf-life of at least 36 months.[2][8] The stability of the 13C isotopic label is not a
concern, as it does not decay. The shelf-life is determined by the chemical stability of the citric
acid molecule itself.

Q4: Is 1,3-13C: citric acid sensitive to moisture or high temperatures?

Yes. Moisture can lead to caking of the powder, especially at relative humidity above 70%.[2][8]
High temperatures (above 40°C) should be avoided to prevent caking and potential thermal
degradation.[2][8] Thermal degradation pathways include dehydration to form aconitic acid and
decarboxylation to produce itaconic or citraconic acid.[11][12]

Q5: What are the main chemical incompatibilities of 1,3-13C: citric acid?

Citric acid should not be stored with or exposed to strong oxidizing agents, strong acids, or
strong bases, as these can cause decomposition.[1][13] Additionally, agueous solutions of citric
acid can react with certain metals (e.g., iron, zinc, aluminum) to generate hydrogen gas, which
may create an explosive mixture.[1]
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Observed Problem Potential Cause

Recommended Solution

Caking or clumping of the solid o
Exposure to humidity.
powder.

Store the product in a
desiccator. Ensure the
container lid is tightly sealed
immediately after use. Avoid
storing in high-humidity

environments.[2][8]

Inconsistent experimental

results or unexpected peaks in ~ Chemical degradation of the
analytical data (e.g., MS, compound.

NMR).

Review the storage history of
the compound. If improper
storage is suspected, perform
a purity analysis. It is
recommended to use a freshly
opened lot or prepare new
stock solutions from solid

material.

Visible microbial growth or
cloudiness in an aqueous Microbial contamination.

stock solution.

Discard the contaminated
solution immediately. When
preparing new solutions, use
sterile water or buffers and
employ aseptic handling
techniques. Prepare single-use
aliquots to minimize the risk of
contaminating the entire stock.
[9] While citric acid inhibits
some bacteria, certain fungi
like C. albicans can survive in

the solution.[9]

Data Presentation: Storage and Stability Parameters

The following table summarizes the key storage and stability data for citric acid.
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Aqueous Solution of 1,3-

Parameter Solid 1,3-**C2z Citric Acid o .
13C2 Citric Acid
Room Temperature; ideal )
] 4°C for storage periods up to
Temperature range 10-30°C.[2][8] Avoid

>40°C.[2][8]

28 days.[9]

Relative Humidity

< 50% RH is ideal.[2] Avoid
>70% RH to prevent caking.[2]

[8]

N/A

Light Exposure

Store in a dark place or in an

opague container.[5][6]

Protect from light, especially

during long-term storage.[10]

Container Type

Tightly sealed, original
packaging.[1][2][3][4]

Sterile, tightly sealed container
(e.qg., sterile polypropylene
tube or glass vial).

Chemical Stability

Stable for at least 36 months

under optimal conditions.[2][8]

Stable for at least 28 days at
4°C.[9] A pH 1 solution can be
stable for 5 months.[10]

Experimental Protocols
Protocol: General Workflow for Assessing the Stability of a 1,3-13C:

Citric Acid Solution

This protocol outlines a general method for researchers who need to validate the stability of

their prepared solutions under specific experimental conditions.

e Preparation of Stock Solution:

o Accurately weigh the required amount of solid 1,3-13C: citric acid in a controlled

environment to minimize dust inhalation.[13][14]

o Dissolve the solid in the desired solvent (e.g., ultrapure water, buffer) to a known

concentration.

o Perform this under sterile conditions if the solution is for cell culture or other biological

applications.
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Initial Analysis (Time Zero):
o Immediately after preparation, take an aliquot of the solution for analysis.

o Use a stability-indicating analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, to determine the
initial purity and concentration.

o Record the chromatogram and/or spectrum as the baseline reference.
Storage under Experimental Conditions:

o Store the remaining stock solution under the conditions you intend to test (e.g., 4°C
protected from light, room temperature on the benchtop, etc.).

o Store aliquots in separate, tightly sealed vials to avoid repeated freeze-thaw cycles or
contamination of the bulk solution.

Time-Point Analysis:

o At predetermined intervals (e.g., 24 hours, 7 days, 14 days, 28 days), remove an aliquot
for analysis.

o Analyze the sample using the same analytical method as the initial analysis.

Data Evaluation:

[¢]

Compare the results from each time point to the initial (Time Zero) data.
o Look for any significant decrease (>5%) in the peak area of the 1,3-13C: citric acid.

o Examine the data for the appearance of new peaks, which may indicate degradation
products.

o The solution is considered stable under the tested conditions if its concentration remains
within an acceptable range (e.g., 95-105% of the initial concentration) and no significant
degradation products are observed.
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Caption: Key factors influencing the stability of 1,3-13C: citric acid.
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Caption: Recommended workflow for handling and preparing solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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